Cas no 648439-23-0 (Acetic acid, (4-bromo-2-methoxyphenoxy)-, ethyl ester)

• Product Name: Acetic acid, (4-bromo-2-methoxyphenoxy)-, ethyl ester
• CAS No: 648439-23-0
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 414364
• PubChem ID: 69313545
• Update Time: 2025-04-19

Acetic acid, (4-bromo-2-methoxyphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (4-bromo-2-methoxyphenoxy)-, ethyl ester
• ethyl 2-(4-bromo-2-methoxyphenoxy)acetate
• 648439-23-0
• ethyl 2-(4-bromo-2-methoxy-phenoxy)-acetate
• Ethyl (4-bromo-2-methoxyphenoxy)acetate
• DTXSID40740231
• MVSSAQVYFOJKMZ-UHFFFAOYSA-N
• SCHEMBL5106323

• Inchi： 1S/C11H13BrO4/c1-3-15-11(13)7-16-9-5-4-8(12)6-10(9)14-2/h4-6H,3,7H2,1-2H3
• InChI Key： MVSSAQVYFOJKMZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)OCC(=O)OCC

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.8Ų